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Welcome to the technical support center for WAM2layers. This guide provides troubleshooting
advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug
development professionals in optimizing WAMZ2layers for high-resolution climate data
experiments.

Frequently Asked Questions (FAQSs)

Q1: What is WAM2layers?

Al: WAM2layers (Water Accounting Model - 2 layers) is an atmospheric moisture tracking
model written in Python. It is used to determine the origin of precipitation (backtracking) or the
destination of evaporated moisture (forward tracking). The model is particularly useful for
understanding atmospheric dynamics and studying rainfall patterns in the context of climate
change.[1][2][3] Version 3 of the model has been significantly rewritten to include performance
optimizations for handling high-resolution input data, such as ERAS reanalysis datasets.[3][4]

Q2: What are the main processing steps in a WAM2layers experiment?

A2: A WAM2layers experiment consists of two main stages: the preprocessing step and the
tracking step.[5]

e Preprocessing: In this stage, the input data (e.g., from ERAD) is collapsed onto a two-layer
vertical grid, and the necessary atmospheric variables are reconstructed for the model.[5]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1577313?utm_src=pdf-interest
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://gmd.copernicus.org/articles/18/4335/2025/
https://data.4tu.nl/datasets/00f7fa45-899e-4573-ae23-234f6c5193d0/2
https://egusphere.copernicus.org/preprints/2024/egusphere-2024-3401/
https://egusphere.copernicus.org/preprints/2024/egusphere-2024-3401/
https://research.tudelft.nl/en/publications/atmospheric-moisture-tracking-with-wam2layers-v3/
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://forum.access-hive.org.au/t/how-to-efficiently-chunk-data-for-faster-processing-and-plotting/3735
https://forum.access-hive.org.au/t/how-to-efficiently-chunk-data-for-faster-processing-and-plotting/3735
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Tracking: This is the core of the model where the movement of "tagged" moisture is
calculated. This can be done in two directions:

o Forward tracking: Tracks where evaporated moisture will precipitate.
o Backward tracking: Determines where precipitation originally evaporated.[6]
Q3: What are the primary input data requirements for WAM2layers with ERA5 data?

A3: To run WAM2layers with ERA5 data, you will need horizontal wind components (u and v),
specific humidity (q), precipitation (P), evaporation (E), and surface pressure (ps). For
pressure-level data, you will also need 10m wind components (ul0 and v10) and 2m dew point
temperature.

Experimental Protocols

Standard Methodology for a Backward Tracking
Experiment

This protocol outlines the standard procedure for setting up and running a backward tracking
experiment with WAM2layers using high-resolution ERA5 data.

Installation: Install WAM2layers and its dependencies, preferably in a dedicated conda
environment. You can install the package with visualization tools using pip:

o Data Acquisition: Download the required ERA5 data for your region and time period of
interest. WAM2layers includes a utility to download example datasets to get started quickly.

o Configuration: Create a config.yaml file to define the parameters of your experiment. This file
controls everything from file paths to the tracking period and region.

e Preprocessing: Run the preprocessing step to prepare your input data. This is a data-
intensive and time-consuming part of the process.

e Tracking: Execute the backward tracking run. The model will read the preprocessed data and
calculate the origins of the precipitation in your defined region.

 Visualization: Once the tracking is complete, you can visualize the results.
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Below is a workflow diagram illustrating this experimental protocol.

Execution

Analysis
6. Visualize Results

Click to download full resolution via product page

Caption: Standard experimental workflow for WAM2layers.

Troubleshooting Guides
Issue: MemoryError during Preprocessing or Tracking
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High-resolution climate data can be very memory intensive. A MemoryError indicates that your
system is running out of RAM.

Logical Flow for Troubleshooting Memory Errors:

Click to download full resolution via product page

Caption: Decision tree for troubleshooting memory errors.

Solutions:

¢ Reduce the Domain: The most straightforward solution is to reduce the size of your tracking
domain or the time period of your analysis in the config.yaml file. This will decrease the
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amount of data that needs to be loaded into memory at once.

o Check System Resources: Ensure that your machine has sufficient RAM for the resolution of
the data you are processing. High-resolution datasets like ERA5 require significantly more
memory than older datasets like ERA-Interim.

o Memory Profiling: For more advanced users, you can use Python's memory profiling tools to
get a line-by-line analysis of memory consumption.[6][7][8][9][10] This can help identify if a
specific function in your workflow is causing a memory leak. You can use the
memory_profiler package by decorating the function you want to analyze with @profile.

Issue: Model Instability or Inaccurate Results with High-
Resolution Data

When working with high-resolution data, you may encounter issues with the stability of the
numerical solver, leading to unrealistic or inaccurate results.

Key Parameter to Check:

e Courant Number: For the numerical solver to be stable, the Courant number should not
exceed one.[1] This means that moisture should not travel more than one grid cell per time
step. With higher spatial resolution, the grid cells are smaller, and thus a smaller time step is
often required to maintain stability.[1]

Optimization Parameters in config.yami:

The following table summarizes key parameters in your config.yaml that you should consider
adjusting when working with high-resolution data.
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Parameter

Recommended Setting for
High-Resolution Data

Rationale

target_frequency

A smaller value (e.g., '10min’
for ERAB)

Higher spatial resolution
requires a smaller time step to
keep the Courant number
below 1 and ensure model
stability.[1]

preprocess_path

Path to a fast storage device
(e.g., SSD)

The preprocessing step is I/O
intensive. Using a fast disk can
significantly reduce processing

time.

region

As small as necessary for the

research question

Reducing the geographical
bounding box directly reduces
the amount of data processed,
leading to lower memory

usage and faster run times.

start_date / end_date

Shorter time periods for initial

tests

Before running a multi-year
analysis, test your
configuration on a shorter
period to identify potential
issues without waiting for a

long processing time.

Note: It is highly recommended to perform a sensitivity analysis on the temporal and spatial

resolutions to find the optimal settings for your specific research question and computational

resources.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://gmd.copernicus.org/articles/18/4335/2025/
https://wam2layers.readthedocs.io/en/latest/theory.html
https://www.benchchem.com/product/b1577313?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

1. GMD - Atmospheric moisture tracking with WAMZ2layers v3 [gmd.copernicus.org]

2. data.4tu.nl [data.4tu.nl]

3. EGUsphere - Atmospheric moisture tracking with WAM2layers v3
[egusphere.copernicus.org]

. research.tudelft.nl [research.tudelft.nl]

. forum.access-hive.org.au [forum.access-hive.org.au]

. youtube.com [youtube.com]

. Introduction to Memory Profiling in Python | DataCamp [datacamp.com]

. analyticsvidhya.com [analyticsvidhya.com]

°
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. Memory profiling in Python using memaory_profiler - GeeksforGeeks [geeksforgeeks.org]
e 10. memory-profiler - PyPI [pypi.org]
e 11. Theory — WAMZ2layers documentation [wam2layers.readthedocs.io]

 To cite this document: BenchChem. [WAM2layers Technical Support Center: High-Resolution
Climate Data Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1577313#optimizing-wamz2layers-for-high-resolution-
climate-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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